ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate
• InChI: InChI=1S/C20H22FNO4/c1-3-25-17-11-7-14(8-12-17)18(13-19(23)26-4-2)22-20(24)15-5-9-16(21)10-6-15/h5-12,18H,3-4,13H2,1-2H3,(H,22,24)
• InChI Key: SPHFALUCOWNKNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C20H22FNO4
• Molecular Weight: 359.4 g/mol

Description

Ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate is not fully understood. However, studies suggest that it may exert its anticancer activity by inhibiting the activity of enzymes involved in cancer cell growth and inducing apoptosis through the activation of caspases.
Biochemical and Physiological Effects:
Studies have reported that ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate exhibits low toxicity in normal cells. However, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been reported to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate in lab experiments is its potential as a scaffold for designing new drugs. Its structural features make it a promising starting point for developing new compounds with improved pharmacological properties. However, one of the limitations is the lack of a comprehensive understanding of its mechanism of action, which makes it challenging to optimize its use in various applications.

Future Directions

There are several future directions for the study of ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate. One direction is to investigate its potential as a scaffold for designing new drugs with improved pharmacological properties. Another direction is to explore its potential use in materials science, particularly in the development of organic semiconductors. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in various applications.

Scientific Research Applications

Ethyl 3-(4-ethoxyphenyl)-3-[(4-fluorobenzoyl)amino]propanoate has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent, with studies reporting its ability to inhibit cancer cell growth and induce apoptosis. In drug discovery, it has been investigated as a potential scaffold for designing new drugs due to its structural features. In materials science, it has been explored for its potential use in the development of organic semiconductors.